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Introduction

N-(3-cyanophenyl)benzamide, with the CAS Number 141990-91-2, is an aromatic amide that
has garnered interest within the scientific community.[1] This compound belongs to the broader
class of benzamides, a versatile scaffold known for a wide array of pharmacological activities.
[2][3] The structure of N-(3-cyanophenyl)benzamide incorporates a benzoyl group attached to
a 3-aminobenzonitrile moiety. This unique combination of a benzamide linkage and a cyano-
substituted phenyl ring suggests its potential as an intermediate in the synthesis of more
complex molecules and as a candidate for biological screening in drug discovery programs.

The benzamide functional group is a common feature in many approved drugs, contributing to
their therapeutic effects through various mechanisms of action.[4] Similarly, the cyanophenyl
group can influence a molecule's pharmacokinetic and pharmacodynamic properties. This
guide provides a comprehensive overview of N-(3-cyanophenyl)benzamide, including its
synthesis, characterization, and potential applications, to support its use in research and
development.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b168851#bc-rfq
https://www.benchchem.com/product/b168851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-3-cyanophenyl-benzamide
https://pubchem.ncbi.nlm.nih.gov/compound/N-_3-cyanophenyl_benzamide
https://www.walshmedicalmedia.com/open-access/pharmacological-potential-of-benzamide-analogues-and-their-uses-inmedicinal-chemistry-2329-6798-1000194.pdf
https://www.semanticscholar.org/paper/Pharmacological-Potential-of-Benzamide-Analogues-in-Asif/824a5e0c68341cd1d23be646dc70834dfb3d6256
https://www.benchchem.com/product/b168851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-3-cyanophenyl-benzamide
https://pmc.ncbi.nlm.nih.gov/articles/PMC7763114/
https://www.benchchem.com/product/b168851/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-n-3-cyanophenyl-benzamide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b168851?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Chemical and Physical Properties

A summary of the key chemical and physical properties of N-(3-cyanophenyl)benzamide is
provided in the table below. These are primarily computed properties sourced from PubChem
and provide a useful starting point for experimental work.[1]

Property Value

CAS Number 141990-91-2

Molecular Formula C14H10N20

Molecular Weight 222.24 g/mol

IUPAC Name N-(3-cyanophenyl)benzamide

Canonical SMILES C1=CC=C(C=C1)C(=0O)NC2=CC=CC(=C2)C#N
InChl Key UCPDMPHZMMJOJJ-UHFFFAOYSA-N
Appearance Expected to be a solid at room temperature
XLogP3 2.3

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 2

Rotatable Bond Count 2

Synthesis and Purification

The synthesis of N-(3-cyanophenyl)benzamide can be readily achieved through the acylation
of 3-aminobenzonitrile with benzoyl chloride. This is a classic example of the Schotten-
Baumann reaction, which is a widely used method for the formation of amides from amines and
acid chlorides.

Synthesis Workflow
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Synthesis of N-(3-cyanophenyl)benzamide

Reactants:
3-Aminobenzonitrile
Benzoyl Chloride
Pyridine (base)
Dichloromethane (solvent)

i

Reaction Setup:
Dissolve 3-aminobenzonitrile and pyridine in DCM.
Cool to 0°C in an ice bath.

.

Addition of Benzoyl Chloride:
Add benzoyl chloride dropwise to the cooled solution with stirring.

Reaction:
Stir at room temperature for 12-16 hours.

l

Aqueous Workup:
Wash with 1M HCI to remove excess pyridine.
Wash with saturated NaHCOs to neutralize.
Wash with brine.

'

Drying and Concentration:
Dry the organic layer over anhydrous Na2SOa.
Concentrate under reduced pressure.

l

Purification:
Recrystallize from an appropriate solvent system (e.g., ethanol/water).

Final Product:
N-(3-cyanophenyl)benzamide
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Biological Activity Screening Workflow

N-(3-cyanophenyl)benzamide

Derivatives

In Vitro Assays:
- Enzyme Inhibition
- Receptor Binding
- Cell Viability

f active

Mechanism of Action Studies:
- Target Identification
- Pathway Analysis

l

In Vivo Models:
- Animal Disease Models
- Pharmacokinetic Studies

Preclinical Development

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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